propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride
Overview
Description
Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride (PDAP) is a synthetic compound with a wide range of applications in research and industry. It is a white crystalline solid with a melting point of approximately 190°C. PDAP is used in a variety of research fields, including organic chemistry, biochemistry, and pharmaceuticals. In addition, it has been used in the synthesis of other compounds, such as peptides, proteins, and nucleic acids.
Mechanism of Action
Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride is an inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of neurotransmitters, such as serotonin and dopamine. By inhibiting MAO, propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride increases the levels of these neurotransmitters in the brain. This can lead to an increased sense of well-being and improved mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride are largely dependent on the dose and duration of administration. At low doses, propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride has been shown to increase the levels of serotonin and dopamine in the brain. This can lead to an increased sense of well-being and improved mood. At higher doses, propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride can also cause sedation and muscle relaxation.
Advantages and Limitations for Lab Experiments
Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable at room temperature. Additionally, it is non-toxic and has low reactivity. However, propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride is not very soluble in water, and it is not very stable in acidic conditions.
Future Directions
There are a number of potential future directions for research involving propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride. These include the development of new synthetic methods for the production of propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride, the exploration of its potential therapeutic applications, and the study of its effects on other neurotransmitters, such as norepinephrine and GABA. Additionally, further research into its mechanism of action, as well as its biochemical and physiological effects, could lead to a better understanding of its potential therapeutic applications. Finally, further research into its effects on drug metabolism could lead to new insights into the pharmacokinetics and pharmacodynamics of drugs.
Synthesis Methods
Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride can be synthesized through a variety of methods. One of the most common methods is the reaction of 2,5-dichlorofuran-3-yl propanoic acid and propyl amine in aqueous solution. This reaction produces propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride, along with a small amount of water. The reaction can be catalyzed by a variety of acids, including hydrochloric acid, acetic acid, and sulfuric acid.
Scientific Research Applications
Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride has a variety of applications in scientific research. It has been used in the synthesis of peptides and proteins, as well as in the study of enzyme kinetics and enzyme inhibition. propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride has also been used in the study of drug metabolism, and it has been used to study the effects of drugs on the human body. Additionally, propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride has been used in the study of neurotransmitter release and receptor binding.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride involves the reaction of propyl acrylate with 2,5-dichlorofuran-3-carboxylic acid, followed by reduction of the resulting ester to the corresponding alcohol. The alcohol is then reacted with 2-amino-3-propanoic acid to form the final product, which is converted to the hydrochloride salt.", "Starting Materials": [ "Propyl acrylate", "2,5-dichlorofuran-3-carboxylic acid", "Sodium borohydride", "2-amino-3-propanoic acid", "Hydrochloric acid", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Propyl acrylate is reacted with 2,5-dichlorofuran-3-carboxylic acid in the presence of a base such as sodium hydroxide to form propyl 2,5-dichlorofuran-3-ylacrylate.", "Step 2: The resulting ester is reduced to the corresponding alcohol using sodium borohydride in methanol.", "Step 3: The alcohol is then reacted with 2-amino-3-propanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate.", "Step 4: The final product is converted to the hydrochloride salt by treatment with hydrochloric acid in diethyl ether and water." ] } | |
CAS RN |
2742653-05-8 |
Product Name |
propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride |
Molecular Formula |
C10H14Cl3NO3 |
Molecular Weight |
302.6 |
Purity |
95 |
Origin of Product |
United States |
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